Cas no 2027382-05-2 (N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methylpropane-1,3-diamine)

• Product Name: N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methylpropane-1,3-diamine
• CAS No: 2027382-05-2
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5296086
• Update Time: 2025-10-30

N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(2-cyclobutylethyl)methylamine
• N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methylpropane-1,3-diamine
• 1,3-Propanediamine, N1-(2-cyclobutylethyl)-2,2-difluoro-N1-methyl-

• Inchi： 1S/C10H20F2N2/c1-14(8-10(11,12)7-13)6-5-9-3-2-4-9/h9H,2-8,13H2,1H3
• InChI Key： FHNRDECBKKARTR-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)CCC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 29.3

Additional information on N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methylpropane-1,3-diamine

N'-(2-Cyclobutylethyl)-2,2-Difluoro-N'-Methylpropane-1,3-Diamine: A Comprehensive Overview

N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methyl-propane-1,3-diamine (CAS No. 2027382-05-2) is a specialized organic compound with unique structural and functional properties. This compound has garnered attention in the fields of chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. The molecule's structure, comprising a cyclobutane ring, fluorine substituents, and a diamine functionality, makes it a versatile building block for various chemical reactions.

The synthesis of N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methyl-propane-1,3-diamine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of the cyclobutane ring system, which is critical for the compound's stability and reactivity. The incorporation of fluorine atoms at the 2-position of the propane backbone enhances the molecule's electronic properties, making it suitable for applications in drug delivery systems and bioconjugation.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a linker in peptide synthesis has been extensively studied in recent years. Researchers have demonstrated that N'-(2-cyclobutylethyl)-2,2-difluoro-N'-methyl-propane-1,3-diamine can facilitate the formation of stable amide bonds under mild conditions, which is crucial for preserving the bioactivity of sensitive biomolecules. This property has led to its use in the synthesis of cyclic peptides and macrocycles with therapeutic potential.

The structural uniqueness of this compound also extends to its physical properties. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its solubility and thermal stability. Recent studies have explored the use of this compound in polymer chemistry, where its diamine functionality can serve as a cross-linking agent for creating high-performance polymers with tailored mechanical properties. The integration of fluorine atoms further enhances the polymer's resistance to environmental factors such as UV radiation and oxidative degradation.

In addition to its chemical applications, N'-(2-cyclobutylethyl)-2,2-difluoro strong>-N'-< strong>methyl strong>-< strong>propane-1,3-diamine strong>has been investigated for its biological activity. Preclinical studies have revealed that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in inflammatory diseases. Its ability to modulate cellular signaling pathways has also been explored in cancer research.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, N'-(< strong > ̃cyclobutylethyl strong > ) - ̃difluoro - N' - methyl - propane - 1 , 3 - diamine ( CAS No . ̃ ) is a multifaceted compound with significant potential across various scientific domains . Its unique structure , combined with recent advancements in synthetic methodologies , positions it as a valuable tool for researchers seeking innovative solutions in chemistry , pharmacology , and materials science . As ongoing studies continue to uncover new applications , this compound is poised to play an increasingly important role in advancing modern science .